Cas no 409110-28-7 (Cyclohexanecarboxamide,2-cyano-)

Cyclohexanecarboxamide,2-cyano- structure
409110-28-7 structure
Product Name:Cyclohexanecarboxamide,2-cyano-
CAS No:409110-28-7
MF:C8H12N2O
MW:152.193681716919
CID:326278
Update Time:2024-01-28

Cyclohexanecarboxamide,2-cyano- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide,2-cyano-
    • Cyclohexanecarboxamide, 2-cyano- (9CI)
    • Inchi: 1S/C8H12N2O/c9-5-6-3-1-2-4-7(6)8(10)11/h6-7H,1-4H2,(H2,10,11)
    • InChI Key: LPDBVTVKQRZLSL-UHFFFAOYSA-N
    • SMILES: C1(C(N)=O)CCCCC1C#N

Computed Properties

  • Exact Mass: 152.095
  • Monoisotopic Mass: 152.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.9A^2
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